Cas no 1701557-39-2 (4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester
• CAS No: 1701557-39-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5275569
• Update Time: 2025-06-07

4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester

• Inchi： 1S/C11H16N2O2/c1-4-8(3)10-12-7-6-9(13-10)11(14)15-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： IOIYIMSRVKJTSF-UHFFFAOYSA-N
• SMILES： C1(C(C)CC)=NC=CC(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester

4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester (CAS No. 1701557-39-2): A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester, identified by the CAS number 1701557-39-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrimidine derivatives, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The structural features of this compound, particularly the presence of a pyrimidine core substituted with an ethyl ester and a 1-methylpropyl group at the 2-position, make it a versatile intermediate in the synthesis of more complex molecules.

The< strong>ethyl ester functionality at the carboxyl position introduces reactivity that is conducive to further chemical transformations, such as hydrolysis to yield the corresponding carboxylic acid or amidation to form amides. This flexibility has made< strong>4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester a valuable building block in medicinal chemistry. Its utility spans across various therapeutic areas, including oncology, immunology, and anti-inflammatory treatments.

In recent years, there has been growing interest in pyrimidine derivatives due to their resemblance to nucleic acid bases, which allows them to interact with biological macromolecules such as DNA and RNA. This interaction has been exploited in the development of antiviral and anticancer agents. For instance, modifications of the pyrimidine ring have led to the discovery of several kinase inhibitors that target critical pathways involved in cancer progression.

The< strong>1-methylpropyl group at the 2-position of the pyrimidine ring not only contributes to the overall steric bulk of the molecule but also influences its electronic properties. This substitution pattern can affect both the solubility and binding affinity of the compound towards biological targets. Researchers have leveraged this tunability to optimize lead compounds for better pharmacokinetic profiles and reduced off-target effects.

One of the most compelling aspects of< strong>4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester is its role as a precursor in the synthesis of more complex pharmacophores. The ethyl ester can be readily converted into other functional groups through various chemical reactions, making it an indispensable tool for medicinal chemists. For example, it can be hydrolyzed to form< strong>4-pyrimidinecarboxylic acid, which itself has been investigated for its potential as an antimicrobial agent.

The pharmaceutical industry has increasingly recognized the importance of< strong>CAS No. 1701557-39-2 due to its versatility in drug discovery. Its structural motif is found in several FDA-approved drugs and is under investigation in numerous clinical trials. The compound’s ability to modulate biological pathways makes it a promising candidate for developing novel therapeutics against various diseases.

In academic research,< strong>4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester has been utilized in studies aimed at understanding molecular recognition processes within biological systems. By designing derivatives with varying substituents on the pyrimidine ring, researchers can gain insights into how small molecules interact with their targets at a molecular level. These studies not only contribute to our fundamental understanding of drug-receptor interactions but also aid in the rational design of future drugs.

The synthesis of< strong>CAS No. 1701557-39-2 involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a halogenated pyrimidine intermediate, which is then subjected to nucleophilic substitution reactions to introduce the desired substituents. The final step often involves esterification to yield the ethyl ester derivative.

The chemical properties of< strong>4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester, such as its solubility and stability under various conditions, are critical factors that influence its applicability in pharmaceutical formulations. These properties are often optimized during drug development to ensure that the compound behaves predictably in vitro and in vivo.

The growing body of literature on pyrimidine derivatives underscores their importance as pharmacological scaffolds. Researchers continue to explore new synthetic routes and functionalization strategies to expand their chemical space and discover novel bioactive molecules. In this context,< strong>CAS No. 1701557-39-2 remains a cornerstone compound due to its structural versatility and reactivity.

The future prospects for< strong>4-Pyrimidinecarboxylic acid, 2-(1-methylpropyl)-, ethyl ester are bright, with ongoing research suggesting its potential application in emerging therapeutic areas such as precision medicine and targeted therapy. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that interact specifically with disease-related targets.